2-(3-chloro-2-oxo-2,3-dihydro-1H-indol-4-yl)ethyl 4-(trifluoromethyl)benzoate

• IUPAC Name: 2-(3-chloro-2-oxo-1,3-dihydroindol-4-yl)ethyl 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C18H13ClF3NO3/c19-15-14-10(2-1-3-13(14)23-16(15)24)8-9-26-17(25)11-4-6-12(7-5-11)18(20,21)22/h1-7,15H,8-9H2,(H,23,24)
• InChI Key: CQTFFOKISXUFPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(C(=O)NC2=C1)Cl)CCOC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H13ClF3NO3
• Molecular Weight: 383.7 g/mol

Description

This compound is a chemical substance with the molecular formula CHClNO. It is an indole derivative, which are important types of molecules and natural products that play a main role in cell biology.

Synthesis Analysis

Indole derivatives possess various biological activities, which has created interest among researchers to synthesize a variety of indole derivatives. The synthesis of indole derivatives has been a topic of considerable activity over the past decade, particularly due to the possibilities for the design of polycyclic structures by the incorporation of multiple fused heterocyclic scaffolds.

Molecular Structure Analysis

The molecular structure of this compound includes a 2,3-dihydro-1H-indol-4-yl group, an ethyl group, and a 4-(trifluoromethyl)benzoate group.

Chemical Reactions Analysis

Indoles are versatile and common nitrogen-based heterocyclic scaffolds and are frequently used in the synthesis of various organic compounds. They show various biologically vital properties, and owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that can lead to a variety of biological effects . The exact nature of these interactions and the resulting changes would depend on the specific structure of the derivative and the target it interacts with.

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these interactions can vary widely and would depend on the specific derivative and the biological context in which it is acting.

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that the effects could be diverse and potentially significant in a therapeutic context.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The last decade, in particular, has witnessed considerable activity towards the synthesis of indole derivatives due to the possibilities for the design of polycyclic structures by the incorporation of multiple fused heterocyclic scaffolds.